Cas no 2128735-20-4 (N-Mal-N-bis(PEG2-amine) TFA salt)

• Product Name: N-Mal-N-bis(PEG2-amine) TFA salt
• CAS No: 2128735-20-4
• MF: C₁₉H₃₄N₄O₇
• MW: 430.495865345001
• CID: 4639546
• PubChem ID: 129627646
• Update Time: 2024-11-05

N-Mal-N-bis(PEG2-amine) TFA salt Chemical and Physical Properties

Names and Identifiers

• N-Mal-N-bis(PEG2-amine) TFA salt
• N-Mal-N-bis(PEG2-amine)
• 1H-Pyrrole-1-propanamide, N,N-bis[2-[2-(2-aminoethoxy)ethoxy]ethyl]-2,5-dihydro-2,5-dioxo-
• N,N-bis({2-[2-(2-aminoethoxy)ethoxy]ethyl})-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide
• HY-140570
• AKOS040742237
• N,N-bis[2-[2-(2-aminoethoxy)ethoxy]ethyl]-3-(2,5-dioxopyrrol-1-yl)propanamide
• BP-23784
• CS-0115076
• N-Mal-N-bis(PEG2-amine) TFA
• DA-66127
• N,N-bis(2-(2-(2-aminoethoxy)ethoxy)ethyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide
• 2128735-20-4

• Inchi： 1S/C19H34N4O7/c20-4-9-27-13-15-29-11-7-22(8-12-30-16-14-28-10-5-21)17(24)3-6-23-18(25)1-2-19(23)26/h1-2H,3-16,20-21H2
• InChI Key： XRJJHWWUPLRREA-UHFFFAOYSA-N
• SMILES： N1(CCC(N(CCOCCOCCN)CCOCCOCCN)=O)C(=O)C=CC1=O

Computed Properties

• Exact Mass: 430.24274944g/mol
• Monoisotopic Mass: 430.24274944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 147Ų